Cas no 107832-33-7 (Butanedioic acid,1-[(1R)-1-phenylethyl] ester)

• Product Name: Butanedioic acid,1-[(1R)-1-phenylethyl] ester
• CAS No: 107832-33-7
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 127706
• PubChem ID: 53421054
• Update Time: 2025-04-18

Butanedioic acid,1-[(1R)-1-phenylethyl] ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1-[(1R)-1-phenylethyl] ester
• (R)-(1-PHENYLETHYL)SUCCINATE
• 2-(1-phenylethyl)butanedioate
• DTXSID90697721
• 107832-33-7

• Inchi： 1S/C12H14O4/c1-8(9-5-3-2-4-6-9)10(12(15)16)7-11(13)14/h2-6,8,10H,7H2,1H3,(H,13,14)(H,15,16)/p-2
• InChI Key： FDXVETHETURZLC-UHFFFAOYSA-L
• SMILES： [O-]C(C(CC(=O)[O-])C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 220.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2
• XLogP3: 2.8

Experimental Properties

• PSA: 63.6
• LogP: 2.15560